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Compound of Interest

Compound Name: Transbond

Cat. No.: B1178325

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to understanding and troubleshooting the effects of
different enamel preparation techniques on the bond strength of Transbond adhesives. This
resource includes detailed experimental protocols, quantitative data summaries, and answers
to frequently asked questions.

Troubleshooting Guide

This guide addresses common issues encountered during experiments evaluating the bond
strength of Transbond with different enamel preparation methods.
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Issue

Potential Cause

Recommended Solution

Low Shear Bond Strength
(SBS) with Acid Etching

Inadequate etching time or

insufficient rinsing.

Ensure enamel is etched with
37% phosphoric acid for 15-30
seconds, followed by thorough
rinsing for 15 seconds and
drying to a chalky white
appearance.[1][2][3]

Saliva or moisture

contamination after etching.

Maintain a dry field using
cotton rolls or a dental dam. If
contamination occurs, re-etch
the surface for a shorter
duration (e.g., 5 seconds) and

rinse thoroughly.[4][5]

Improper light curing.

Use a high-intensity curing
light in the 450-470 nm range.
For metal brackets, cure for 6
seconds on both the mesial
and distal sides. For ceramic
brackets, cure for 3 seconds
through the bracket.[5][6][7]

Low SBS with Air Abrasion

Use of air abrasion as a

standalone technique.

Studies consistently show that
air abrasion alone results in
significantly lower bond
strength compared to acid
etching.[8][9] It is best used as
an adjunct to, not a

replacement for, acid etching.
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While specific parameters can
vary, using 50 um aluminum
oxide particles is a common
Incorrect particle size or practice. However, this
pressure. technigue is generally not
recommended for achieving
clinically acceptable bond
strength on its own.[8][10][9]

The bond strength achieved
with laser etching is highly
dependent on the laser type
and settings. For Er,Cr:YSGG
lasers, power outputs of 1.5W

Inconsistent SBS with Laser Inappropriate laser parameters  and 2W have been shown to

Etching (power output). produce etching patterns and
bond strengths comparable to
acid etching. Lower power
settings (0.5W and 0.75W)
result in significantly lower
bond strength.[11]

Use of incorrect laser settings
can lead to subsurface
fissuring of the enamel,

Thermal damage to the ) o
impairing bond strength.[12] It

enamel. ) ) ]
is crucial to adhere to validated
laser parameters for enamel
etching.
This is often indicative of
inadequate enamel
Adhesive Failure at the ) ) preparation. Review and
) Weak micromechanical o )
Enamel-Adhesive Interface ) ) optimize the etching protocol
interlocking. ) o
(Low ARI Score) (acid, laser, or combination) to

ensure proper surface

microporosity is created.[9]
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Contamination of the prepared

enamel surface.

Any contact with saliva, blood,
or other contaminants after
preparation and before
bonding will compromise the
bond.[13] Meticulous isolation

is critical.

Enamel Damage During

Debonding

Excessively high bond
strength.

While a strong bond is
desirable, an overly aggressive
preparation or adhesive
application can lead to enamel
fractures upon debonding. This
is a particular concern with
ceramic brackets.[6] Consider
adjusting curing times or
preparation techniques to
achieve a clinically acceptable
but not excessive bond

strength.

Frequently Asked Questions (FAQs)

Q1: What is the clinically acceptable range for shear bond strength in orthodontics?

A bonding strength in the range of 5.9—7.8 MPa is generally considered adequate for most

orthodontic needs.[14][15]

Q2: How does acid etching with phosphoric acid work to improve bond strength?

Phosphoric acid dissolves the mineral content of the enamel, creating micropores and a

"honeycomb" pattern.[15][16] This increased surface roughness provides a greater surface

area for micromechanical interlocking with the adhesive resin, leading to a stronger bond.[15]

[16]

Q3: Can air abrasion be used as a primary method for enamel preparation with Transbond?
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No, studies have shown that enamel surface preparation using grit blasting (air abrasion) alone
results in a significantly lower bond strength compared to conventional acid etching and is not
recommended for clinical use.[8][10][9]

Q4: What is the Adhesive Remnant Index (ARI) and how is it interpreted?

The Adhesive Remnant Index (ARI) is a scale used to quantify the amount of adhesive
remaining on the tooth surface after debonding. Scores typically range from 0 to 3[17]:

Score 0: No adhesive remains on the tooth.

Score 1: Less than half of the adhesive remains on the tooth.

Score 2: More than half of the adhesive remains on the tooth.

Score 3: All of the adhesive remains on the tooth, with a distinct impression of the bracket
base.

A higher ARI score generally indicates a stronger bond at the enamel-adhesive interface.
Q5: Does the type of bracket (e.g., metal vs. ceramic) affect the bond strength?

Yes, the bracket material and base design can influence bond strength. Some studies have
noted that ceramic brackets can bond very strongly to enamel, which may increase the risk of
enamel fracture during debonding.[6]

Q6: Is a primer always necessary when using Transbond XT?

While Transbond XT can be used without a primer, studies have shown that using a primer,
such as Transbond XT Primer or a self-etching primer, generally results in higher shear bond
strength.[1]

Data Presentation

Shear Bond Strength (SBS) of Transbond XT with
Different Enamel Preparation Techniques
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Preparation Standard Deviation
. Mean SBS (MPa) Reference
Technique (MPa)
Acid Etching (37%
T 10.1 3.6 [9]
Phosphoric Acid)
13.18 5.71 [1]
32.1 - [18][19]
7.65 1.38 [11]
Air Abrasion (50pm
2.3 1.2 [9]
Al203)
2.01 0.64 [11]
Air Abrasion (90um
3.3 1.9 [9]
Al203)
Laser Etching
6.69 1.27 [11]
(Er,Cr:-YSGG - 1.0W)
Laser Etching
7.13 1.67 [11]
(Er,Cr:YSGG - 1.5W)
Laser Etching
7.17 1.69 [11]

(Er,Cr:-YSGG - 2.0W)

) Significantly lower
Laser Etching (CO2) ] - [20]
than acid etch

Note: The results presented are from different studies and may not be directly comparable due
to variations in experimental conditions.

Adhesive Remnant Index (ARI) Scores

A study comparing acid etching with air abrasion found that after debonding, no adhesive
material was left on the tooth surface in the air abrasion groups (ARI score of 0), whereas the
acid-etched group showed adhesive remnants.[9] In another study, laser etching at lower
power outputs resulted in more adhesive being left on the enamel surface compared to higher
power outputs.[11]
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Experimental Protocols
Enamel Preparation and Bonding: A Comparative
Workflow

Below are the detailed methodologies for the key enamel preparation techniques evaluated for

use with Transbond adhesives.
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Tooth Preparation

1. Prophylaxis:
Clean enamel surface with non-fluoridated pumice and water.

l

2. Rinse and Dry:
Rinse thoroughly and dry with oil-free air.

Acid Etching

3. Apply Etchant:
Apply 37% phosphoric acid gel for 15-30 seconds.

:

4. Rinse and Dry:
Rinse for 15 seconds and dry to a chalky white appearance.

Bonding Procedure

5. Apply Primer:
Apply a thin, uniform coat of Transbond XT Primer.

l

6. Light Cure Primer:
Light cure for 10 seconds.

:

7. Apply Transbond XT:
Apply adhesive to the bracket base.

l

8. Position Bracket:
Place bracket on the tooth and press firmly.

l

9. Remove Flash:
Remove excess adhesive from the bracket periphery.

:

10. Light Cure Adhesive:
Cure according to bracket type (e.g., 6s mesial/distal for metal).

Click to download full resolution via product page

Caption: Workflow for conventional acid etching with Transbond XT.
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Tooth Preparation

1. Prophylaxis:
Clean enamel surface with non-fluoridated pumice and water.

l

2. Rinse and Dry:
Rinse thoroughly and dry with oil-free air.

Air Abrasion

3. Air Abrade Surface:
Use 50um aluminum oxide particles.

:

4. Rinse and Dry:
Rinse thoroughly to remove all particles and dry.

Bonding Procedure

5. Apply Primer:
Apply a thin, uniform coat of Transbond XT Primer.

l

6. Light Cure Primer:
Light cure for 10 seconds.

:

7. Apply Transbond XT:
Apply adhesive to the bracket base.

l

8. Position Bracket:
Place bracket on the tooth and press firmly.

l

9. Remove Flash:
Remove excess adhesive from the bracket periphery.

:

10. Light Cure Adhesive:
Cure according to bracket type.

Click to download full resolution via product page

Caption: Workflow for air abrasion with Transbond XT.
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Tooth Preparation

1. Prophylaxis:
Clean enamel surface with non-fluoridated pumice and water.

l

2. Rinse and Dry:
Rinse thoroughly and dry with oil-free air.

Laser Etching

3. Laser Irradiation:
Apply Er,Cr:YSGG laser at specified power (e.g., 1.5W).

:

4. Rinse and Dry:
Gently rinse and dry the surface.

Bonding Procedure

5. Apply Primer:
Apply a thin, uniform coat of Transbond XT Primer.

l

6. Light Cure Primer:
Light cure for 10 seconds.

:

7. Apply Transbond XT:
Apply adhesive to the bracket base.

l

8. Position Bracket:
Place bracket on the tooth and press firmly.

l

9. Remove Flash:
Remove excess adhesive from the bracket periphery.

:

10. Light Cure Adhesive:
Cure according to bracket type.

Click to download full resolution via product page

Caption: Workflow for laser etching with Transbond XT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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